molecular formula C10H8O4 B2759260 7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one CAS No. 151889-83-7

7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one

Cat. No. B2759260
CAS RN: 151889-83-7
M. Wt: 192.17
InChI Key: IWPNSXBCZANXBC-UHFFFAOYSA-N
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Description

7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one is a derivative of coumarin . Coumarins are a large class of compounds with the core structure of 1,2-benzopyranone . They are widely found in various natural plants as well as microbial metabolites . Many coumarin derivatives have good biological activity and application value in fluorescent probes .


Synthesis Analysis

The synthesis of 7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one can be achieved based on the Pechmann coumarin synthesis method . The influence of various Lewis acids on the reaction was discussed, and the optimal synthesis conditions of 7-hydroxy-4-substituted coumarins were explored . A possible mechanism was proposed based on the experimental results .


Molecular Structure Analysis

The molecular formula of 7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one is C10H8O4 . It is classified as an aromatic heterocycle .


Chemical Reactions Analysis

The chemical reactions of 7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one involve the Pechmann coumarin synthesis method . This method involves the condensation of ethyl 3-oxobutanoate with more nucleophilic resorcinol under the catalysis of different Lewis acids .

properties

IUPAC Name

7-hydroxy-4-(hydroxymethyl)chromen-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8O4/c11-5-6-3-10(13)14-9-4-7(12)1-2-8(6)9/h1-4,11-12H,5H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IWPNSXBCZANXBC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1O)OC(=O)C=C2CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

192.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

151889-83-7
Record name 7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one
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